Isophorone Diamine-d5 (Major) Dihydrochloride Salt (cis/trans Mixture)
Description
Isophorone Diamine-d5 (Major) Dihydrochloride Salt (cis/trans Mixture) is a reference standard that is ideal for environmental testing . It is also used in various scientific experiments due to its unique physical and chemical properties. The compound is one of the three epoxy networks based on diglycidyl ether of bisphenol-A epoxy prepolymer cured with aliphatic amines .
Molecular Structure Analysis
The molecular formula of Isophorone Diamine-d5 (Major) Dihydrochloride Salt (cis/trans Mixture) is C10 D5 H17 N2 . 2 H Cl . The molecular weight is 248.25 . The InChI string representation of the molecule is InChI=1S/C10H22N2.2ClH/c1-9 (2)4-8 (12)5-10 (3,6-9)7-11;;/h8H,4-7,11-12H2,1-3H3;2*1H/i3D3,6D2 .Physical And Chemical Properties Analysis
Isophorone Diamine-d5 (Major) Dihydrochloride Salt (cis/trans Mixture) is a solid substance . It has a molecular weight of 248.25 and a molecular formula of C10 D5 H17 N2 . 2 H Cl . It is recommended to be stored at -20° C . The melting point is >243° C (dec.) .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Isophorone Diamine-d5 (Major) Dihydrochloride Salt (cis/trans Mixture) involves the reaction of Isophorone with deuterated ammonia followed by reduction and salt formation.", "Starting Materials": [ "Isophorone", "Deuterated ammonia", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Isophorone is reacted with deuterated ammonia in the presence of a catalyst to form Isophorone diamine-d5.", "The Isophorone diamine-d5 is then reduced using sodium borohydride to form Isophorone diamine-d5 (Major).", "The Isophorone diamine-d5 (Major) is then reacted with hydrochloric acid to form the dihydrochloride salt (cis/trans mixture) of Isophorone diamine-d5 (Major)." ] } | |
CAS RN |
1794752-32-1 |
Molecular Formula |
C₁₀H₁₉D₅Cl₂N₂ |
Molecular Weight |
248.25 |
synonyms |
5-Amino-1,3,3-trimethylcyclohexanemethanamine-d5 Dihydrochloride; 5-Amino-1,3,3-trimethyl- cyclohexanemethylamine-d5 Dihydrochloride; 5-Amino-1,3,3-trimethylcyclohexanemethylamine-d5 Dihydrochloride; Araldite HY 5161-d5 Dihydrochloride; Chemammina CA |
Origin of Product |
United States |
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